Cas no 85532-77-0 (safflor yellow (A))
safflor yellow (A) structure
Product Name:safflor yellow (A)
CAS No:85532-77-0
MF:C27H30O15
MW:594.518109798431
CID:721406
Update Time:2024-03-01
safflor yellow (A) Chemical and Physical Properties
Names and Identifiers
-
- safflor yellow (A)
- SABINENE HYDRATE(SG)
- 6-beta-D-Glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-9H-pyrano[3,2-b]benzofuran-9-one
- 9H-Pyrano[3,2-b]benzofuran-9-one,6-b-D-glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-
- Safflor yellow A
- SAFFLOR YELLOW A (RG)
- SafflorYellow
- 6-β-D-Glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-9H-pyrano[3,2-b]benzofuran-9-one (ACI)
- 9H-Pyrano[3,2-b]benzofuran-9-one, 6-β-D-glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]- (9CI)
- Safflower yellow A
-
- MDL: MFCD01749359
- Inchi: 1S/C27H30O15/c28-7-12-17(33)20(36)23-22(40-12)15-18(34)14(11(31)6-3-9-1-4-10(30)5-2-9)24(38)27(39,25(15)42-23)26-21(37)19(35)16(32)13(8-29)41-26/h1-6,12-13,16-17,19-23,26,28-30,32-33,35-39H,7-8H2
- InChI Key: YKDBQWHZEDSTAI-UHFFFAOYSA-N
- SMILES: O=C(C1=C(O)C(C2C(O)C(O)C(O)C(CO)O2)(O)C2OC3C(C=2C1=O)OC(CO)C(O)C3O)C=CC1C=CC(O)=CC=1
Computed Properties
- Exact Mass: 610.15300
- Monoisotopic Mass: 594.15847
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 43
- Rotatable Bond Count: 7
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 264
- XLogP3: -2.869
Experimental Properties
- Color/Form: Powder
- Density: 1.81
- Boiling Point: 942.3°C at 760 mmHg
- Flash Point: 313°C
- Refractive Index: 1.764
- PSA: 273.36000
- LogP: -3.99120
safflor yellow (A) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0153-25 mg |
Safflor Yellow A |
85532-77-0 | 25mg |
¥378.00 | 2022-04-26 | ||
| Biosynth | OS46043-5 mg |
Safflor Yellow A |
85532-77-0 | 5mg |
$138.60 | 2023-01-03 | ||
| Biosynth | OS46043-10 mg |
Safflor Yellow A |
85532-77-0 | 10mg |
$235.60 | 2023-01-03 | ||
| Biosynth | OS46043-25 mg |
Safflor Yellow A |
85532-77-0 | 25mg |
$471.25 | 2023-01-03 | ||
| TargetMol Chemicals | TMA0153-5 mg |
Safflor Yellow A |
85532-77-0 | 98% | 5mg |
¥ 7,000 | 2023-07-10 | |
| TargetMol Chemicals | TMA0153-5mg |
Safflor Yellow A |
85532-77-0 | 98% | 5mg |
¥ 7000 | 2023-09-15 | |
| Ambeed | A527323-100mg |
Safflor yellow A |
85532-77-0 | 95+% | 100mg |
$1493.0 | 2025-04-16 | |
| Ambeed | A527323-50mg |
Safflor yellow A |
85532-77-0 | 95+% | 50mg |
$878.0 | 2025-04-16 | |
| Ambeed | A527323-250mg |
Safflor yellow A |
85532-77-0 | 95+% | 250mg |
$2835.0 | 2025-04-16 | |
| A2B Chem LLC | AH53312-1mg |
safflor yellow (A) |
85532-77-0 | 99% | 1mg |
$284.00 | 2024-04-19 |
safflor yellow (A) Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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